Direct Yellow 27 Direct Yellow 27
Brand Name: Vulcanchem
CAS No.: 10190-68-8
VCID: VC21206848
InChI: InChI=1S/C25H22N4O9S3.2Na/c1-13-8-10-18-22(23(13)41(35,36)37)39-25(27-18)15-9-11-17(20(12-15)40(32,33)34)28-29-21(14(2)30)24(31)26-16-6-4-5-7-19(16)38-3;;/h4-12,21H,1-3H3,(H,26,31)(H,32,33,34)(H,35,36,37);;/q;2*+1/p-2
SMILES: CC1=C(C2=C(C=C1)N=C(S2)C3=CC(=C(C=C3)N=NC(C(=O)C)C(=O)NC4=CC=CC=C4OC)S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+]
Molecular Formula: C25H20N4Na2O9S3
Molecular Weight: 662.6 g/mol

Direct Yellow 27

CAS No.: 10190-68-8

Cat. No.: VC21206848

Molecular Formula: C25H20N4Na2O9S3

Molecular Weight: 662.6 g/mol

* For research use only. Not for human or veterinary use.

Direct Yellow 27 - 10190-68-8

Specification

CAS No. 10190-68-8
Molecular Formula C25H20N4Na2O9S3
Molecular Weight 662.6 g/mol
IUPAC Name disodium;2-[4-[[1-(2-methoxyanilino)-1,3-dioxobutan-2-yl]diazenyl]-3-sulfonatophenyl]-6-methyl-1,3-benzothiazole-7-sulfonate
Standard InChI InChI=1S/C25H22N4O9S3.2Na/c1-13-8-10-18-22(23(13)41(35,36)37)39-25(27-18)15-9-11-17(20(12-15)40(32,33)34)28-29-21(14(2)30)24(31)26-16-6-4-5-7-19(16)38-3;;/h4-12,21H,1-3H3,(H,26,31)(H,32,33,34)(H,35,36,37);;/q;2*+1/p-2
Standard InChI Key WLDNGJFRVWQASY-UHFFFAOYSA-L
SMILES CC1=C(C2=C(C=C1)N=C(S2)C3=CC(=C(C=C3)N=NC(C(=O)C)C(=O)NC4=CC=CC=C4OC)S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+]
Canonical SMILES CC1=C(C2=C(C=C1)N=C(S2)C3=CC(=C(C=C3)N=NC(C(=O)C)C(=O)NC4=CC=CC=C4OC)S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+]

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